Cas no 412962-43-7 (3-{12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),10-trien-10-yl}propanoic acid)

3-{12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),10-trien-10-yl}propanoic acid structure
412962-43-7 structure
Product Name:3-{12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),10-trien-10-yl}propanoic acid
CAS No:412962-43-7
MF:C12H12N2O3S
MW:264.300281524658
CID:2435516
PubChem ID:3836940
Update Time:2025-05-23

3-{12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),10-trien-10-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(12-Oxo-7-thia-9,11-diazatricyclo[6.4.0.0(2,6)]dodeca-1(8),2(6),9-trien-10-yl)propanoic acid
    • 3-{12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),10-trien-10-yl}propanoic acid
    • Inchi: 1S/C12H12N2O3S/c15-9(16)5-4-8-13-11(17)10-6-2-1-3-7(6)18-12(10)14-8/h1-5H2,(H,15,16)(H,13,14,17)
    • InChI Key: XKPJAYXICQQVTD-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NC(CCC(=O)O)=N2)=O)C2=C1CCC2

3-{12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),10-trien-10-yl}propanoic acid Pricemore >>

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Additional information on 3-{12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),10-trien-10-yl}propanoic acid

Comprehensive Overview of 3-{12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),10-trien-10-yl}propanoic acid (CAS No. 412962-43-7)

3-{12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),10-trien-10-yl}propanoic acid, with the CAS number 412962-43-7, is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique tricyclic framework, featuring a combination of thia (sulfur) and diazatricyclo (nitrogen-containing) moieties, makes it a valuable scaffold for drug discovery. Researchers are particularly interested in its potential applications as a bioactive intermediate or enzyme modulator, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 412962-43-7 has surged due to their role in developing small-molecule therapeutics. This compound's propanoic acid side chain enhances its solubility and bioavailability, a critical factor in drug design optimization. Its structural features align with current trends in precision medicine, where researchers seek compounds capable of selectively targeting disease pathways. The 12-oxo group further contributes to its reactivity, enabling derivatization for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 3-{12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),10-trien-10-yl}propanoic acid exemplifies advancements in multi-component reactions and cascade cyclizations. Its synthesis often involves catalyzed annulation techniques, which are eco-friendly and align with the principles of green chemistry. This resonates with the growing emphasis on sustainable synthesis in the pharmaceutical industry, where reducing waste and energy consumption is paramount.

The compound's potential extends to biomarker research and diagnostic applications. Its fluorescent properties, derived from the conjugated tricyclic system, make it a candidate for molecular probes. This aligns with the increasing use of small-molecule imaging agents in early disease detection, a hot topic in personalized healthcare. Additionally, its thia-diazatricyclo core may exhibit metal-binding affinity, relevant to chelation therapy research.

Quality control and analytical characterization of CAS 412962-43-7 typically involve HPLC, mass spectrometry, and NMR spectroscopy. These techniques ensure batch-to-batch consistency, a critical requirement for preclinical studies. The compound's stability under various pH conditions is also a key consideration for formulation scientists, especially when developing oral dosage forms.

In summary, 3-{12-oxo-7-thia-9,11-diazatricyclo[6.4.0.02,?]dodeca-1(8),2(6),10-trien-10-yl}propanoic acid represents a multifaceted tool for modern drug development. Its structural complexity and functional versatility position it at the intersection of medicinal chemistry, materials science, and biotechnology. As research continues to uncover its full potential, this compound may contribute to breakthroughs in targeted therapies and next-generation diagnostics.

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